N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-[[3-(5-methylfuran-2-yl)phenyl]methyl]piperidin-4-yl]-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C26H37N3O2/c1-19(2)27-26(30)22-9-15-29(16-10-22)24-11-13-28(14-12-24)18-21-5-4-6-23(17-21)25-8-7-20(3)31-25/h4-8,17,19,22,24H,9-16,18H2,1-3H3,(H,27,30)
• InChI Key: YDEOOVBSHSEMBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CC=CC(=C2)CN3CCC(CC3)N4CCC(CC4)C(=O)NC(C)C
• Molecular Formula: C26H37N3O2
• Molecular Weight: 423.6 g/mol

Description

N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide, also known as MFPB, is a synthetic compound that belongs to the class of piperidine derivatives. It is a potent and selective antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that plays a crucial role in pain modulation, reward, and addiction. MFPB has been widely used in scientific research to investigate the mechanism of action of μ-opioid receptors and to develop new therapeutic strategies for pain management and addiction treatment.

Mechanism of Action

N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide acts as a selective antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that is widely distributed in the brain and spinal cord. The binding of this compound to the μ-opioid receptor inhibits the activation of downstream signaling pathways, resulting in a reduction in pain sensation and reward. This compound has a high affinity for the μ-opioid receptor and does not activate other opioid receptors such as δ and κ receptors.
Biochemical and physiological effects:
This compound has been shown to produce a dose-dependent inhibition of morphine-induced analgesia in animal models, indicating its potent antagonistic activity at the μ-opioid receptor. This compound has also been shown to attenuate the rewarding effects of opioids and to reduce the development of tolerance and dependence. Additionally, this compound has been shown to have a low potential for abuse and to produce fewer side effects compared to traditional opioids.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide is its high potency and selectivity for the μ-opioid receptor, which makes it a valuable tool for investigating the mechanism of action of this receptor and for developing new therapeutic strategies for pain management and addiction treatment. However, one of the limitations of this compound is its relatively short half-life, which requires frequent dosing in animal studies. Additionally, this compound may not be effective in all animal models of pain and addiction, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several future directions for the use of N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide in scientific research. Some of the key areas of focus are as follows:
1. Development of new analgesics: this compound can be used as a lead compound to develop new analgesics that selectively target μ-opioid receptors and have fewer side effects compared to traditional opioids.
2. Addiction treatment: this compound can be used to develop new treatment strategies for opioid addiction that target the μ-opioid receptor and reduce the risk of relapse.
3. Study of pain modulation: this compound can be used to investigate the role of μ-opioid receptors in pain modulation and to identify new targets for pain management.
4. Neurobiology of addiction: this compound can be used to study the neurobiological basis of addiction and to identify new targets for addiction treatment.
In conclusion, this compound, or this compound, is a synthetic compound that has been widely used in scientific research to investigate the mechanism of action of μ-opioid receptors and to develop new therapeutic strategies for pain management and addiction treatment. This compound acts as a selective antagonist of the μ-opioid receptor and has a high affinity for this receptor. This compound has several advantages and limitations for use in lab experiments, and there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide involves the reaction of 3-(5-methyl-2-furyl)benzylamine with N-isopropyl-4-piperidone in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with 4-chlorobutyryl chloride to yield this compound as a white solid. The purity and identity of this compound can be confirmed by various analytical methods such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-isopropyl-1'-[3-(5-methyl-2-furyl)benzyl]-1,4'-bipiperidine-4-carboxamide has been extensively used in scientific research to investigate the mechanism of action of μ-opioid receptors and to develop new therapeutic strategies for pain management and addiction treatment. Some of the key applications of this compound in scientific research are as follows:
1. Study of μ-opioid receptor signaling: this compound has been used to investigate the signaling pathways activated by μ-opioid receptors and to identify the downstream effectors involved in pain modulation and reward.
2. Development of new analgesics: this compound has been used as a lead compound to develop new analgesics that selectively target μ-opioid receptors and have fewer side effects compared to traditional opioids.
3. Addiction research: this compound has been used to study the neurobiological basis of addiction and to develop new treatment strategies for opioid addiction.